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Compound of Interest
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Cat. No.: B12563989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the aniline-water binary system,

a classic example of partial miscibility with an upper consolute temperature. Understanding this

phase diagram is crucial for various applications, including solvent extraction, reaction

engineering, and formulation development in the pharmaceutical and chemical industries.

Core Concepts: The Aniline-Water Phase Behavior
The aniline-water system exhibits partial miscibility at temperatures below its critical solution

temperature. When aniline and water are mixed in certain proportions at these lower

temperatures, two immiscible liquid phases are formed in equilibrium. One phase is a saturated

solution of water in aniline, and the other is a saturated solution of aniline in water. As the

temperature is increased, the mutual solubility of the two components rises.

Above a specific temperature, known as the Upper Consolute Temperature (UCT) or Upper

Critical Solution Temperature (UCST), aniline and water become completely miscible in all

proportions, forming a single homogeneous liquid phase. For the aniline-water system, the

UCT is approximately 168°C (441.15 K). This behavior is a result of the interplay between the

hydrogen bonding capabilities of both molecules and the hydrophobic nature of the benzene

ring in aniline. At lower temperatures, the intermolecular forces between like molecules (aniline-

aniline and water-water) are stronger than the forces between unlike molecules (aniline-water),

leading to phase separation. As the temperature increases, the kinetic energy of the molecules

overcomes these preferential interactions, resulting in complete miscibility.
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Data Presentation: Mutual Solubility of Aniline and
Water
The following table summarizes the mutual solubility of aniline in water and water in aniline at

various temperatures, culminating at the upper consolute temperature. The data is presented in

weight percent (wt%).

Temperature (°C)
Solubility of Aniline in
Water (wt%)

Solubility of Water in
Aniline (wt%)

25 3.5 5.3

50 4.1 6.8

75 5.0 9.0

100 6.3 12.5

125 8.5 18.0

150 12.0 27.5

168 (UCT) 30.5 30.5

Experimental Protocols: Determination of the
Aniline-Water Phase Diagram
The phase diagram for the aniline-water system is typically determined experimentally using

one of the following methods:

Sealed Tube Method (Isoplethal Method)
Objective: To determine the temperature at which a mixture of known composition transitions

from a two-phase system to a single-phase system upon heating.

Methodology:

Sample Preparation: A series of mixtures of aniline and water with precisely known

compositions (e.g., by weight) are prepared.
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Encapsulation: Each mixture is placed in a separate thick-walled glass tube (Carius tube),

which is then sealed under vacuum to prevent boiling at elevated temperatures and to avoid

oxidation of aniline.

Heating and Observation: The sealed tubes are placed in a thermostatically controlled oil or

glycerin bath equipped with a stirrer to ensure uniform temperature distribution. The

temperature of the bath is slowly increased.

Phase Transition Detection: The temperature at which the turbidity of the mixture disappears,

indicating the formation of a single homogeneous phase, is carefully recorded. This

temperature is the phase transition temperature for that specific composition.

Cooling and Confirmation: The temperature is then slowly decreased, and the temperature at

which turbidity reappears is also recorded to confirm the transition point.

Data Plotting: The phase transition temperatures are plotted against the corresponding

compositions (in weight percent or mole fraction of aniline). The resulting curve represents

the boundary between the two-phase and one-phase regions of the phase diagram. The

peak of this curve corresponds to the Upper Consolute Temperature.

Titration Method (Isothermal Method)
Objective: To determine the composition at which a two-phase system becomes a single-phase

system at a constant temperature.

Methodology:

Constant Temperature Bath: A thermostatically controlled water bath is maintained at a

specific temperature below the expected UCT.

Initial Mixture: A known weight of one component (e.g., aniline) is placed in a flask immersed

in the constant temperature bath.

Titration: The second component (water) is added dropwise from a burette with continuous

stirring.
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Endpoint Detection: The addition of the titrant is continued until the turbidity of the mixture

disappears, indicating the formation of a single phase. The amount of titrant added is

recorded. This gives one point on the solubility curve for that temperature.

Reverse Titration: To determine the other point on the solubility curve at the same

temperature, a known weight of water is taken, and aniline is titrated until a single phase is

formed.

Repeat at Different Temperatures: The entire procedure is repeated at several different

temperatures to obtain a series of points for the phase boundary.

Data Plotting: The compositions at which phase transition occurs are plotted against the

corresponding temperatures to construct the phase diagram.

Mandatory Visualization: Aniline-Water Phase
Diagram
The logical relationship between temperature, composition, and the number of phases in the

aniline-water system is visualized in the following diagram generated using Graphviz.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12563989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aniline-Water System Phase Diagram

One Phase (Homogeneous Solution) Two Phases (Immiscible Liquids)
Upper Consolute

Temperature (UCT)
~168 °C

Temperature (°C) Composition (wt% Aniline) 0% (Pure Water) 100% (Pure Aniline)

Click to download full resolution via product page

Caption: Phase diagram of the aniline-water system.

To cite this document: BenchChem. [An In-depth Technical Guide to the Aniline-Water
System Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12563989#aniline-water-system-phase-diagram-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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